Cas no 1592415-17-2 (1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane)

• Product Name: 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane
• CAS No: 1592415-17-2
• MF: C₁₀H₁₉BrCl₂O
• MW: 306.067260980606
• CID: 6401978
• PubChem ID: 114773543
• Update Time: 2025-06-29

1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane
• 1-[(3-bromo-1,4-dichlorobutan-2-yl)oxy]hexane
• EN300-1134689
• 1592415-17-2

• Inchi： 1S/C10H19BrCl2O/c1-2-3-4-5-6-14-10(8-13)9(11)7-12/h9-10H,2-8H2,1H3
• InChI Key： CBYVYSHQSFVULJ-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OCCCCCC

Computed Properties

• Exact Mass: 303.99963g/mol
• Monoisotopic Mass: 303.99963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane

Introduction to 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane (CAS No. 1592415-17-2)

1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane (CAS No. 1592415-17-2) is a synthetic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its bromine and chlorine substituents, offers a versatile platform for various chemical and biological applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane, drawing on the latest research findings to provide an in-depth understanding of its significance.

The molecular formula of 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane is C₁₀H₁₈BrCl₂O, and its molecular weight is approximately 307.6 g/mol. The compound features a hexane backbone with a brominated and dichlorinated butyl group attached via an ether linkage. This unique structure imparts specific chemical and physical properties that make it valuable in various research contexts.

Synthesis Methods: The synthesis of 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane typically involves multi-step processes that require precise control over reaction conditions to achieve the desired product with high purity. One common approach involves the bromination and chlorination of an appropriate precursor followed by etherification. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

Chemical Properties: 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane exhibits notable solubility in organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its reactivity is influenced by the presence of the bromine and chlorine atoms, which can participate in various substitution and elimination reactions. The ether linkage also plays a crucial role in determining the compound's stability and reactivity under different conditions.

Biological Applications: The unique structure of 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane has made it an attractive candidate for biological studies. Research has shown that compounds with similar halogenated structures can exhibit antimicrobial properties, making them potential leads for developing new antibiotics. Additionally, the compound's ability to interact with specific biological targets has been explored in the context of drug discovery and development.

Clinical Relevance: While 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane is primarily used as an intermediate in chemical synthesis, its derivatives have shown promise in preclinical studies for treating various diseases. For instance, compounds derived from this structure have been investigated for their potential anti-cancer properties due to their ability to disrupt cellular processes involved in tumor growth. Further research is needed to fully understand the therapeutic potential of these derivatives.

Safety Considerations: As with any chemical compound, proper handling and storage of 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane are essential to ensure safety. It is important to follow standard laboratory protocols and use appropriate personal protective equipment (PPE) when working with this compound. Additionally, environmental considerations should be taken into account during synthesis and disposal processes to minimize any potential impact.

Conclusion: In summary, 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyhexane (CAS No. 1592415-17-2) is a versatile compound with a wide range of applications in organic chemistry and medicinal chemistry. Its unique molecular structure provides a foundation for further research and development in areas such as drug discovery and materials science. By staying informed about the latest advancements in this field, researchers can continue to explore new possibilities for utilizing this compound in innovative ways.